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Compound of Interest

Compound Name: PYROPHYLLITE

CAS No.: 113349-12-5

Cat. No.: B1169299

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of pyrophyllite, a hydrated aluminum silicate mineral. Adherence to

these procedures is critical to mitigate potential health risks associated with its use.

Personal Protective Equipment (PPE) and Exposure
Control
When handling pyrophyllite, minimizing dust generation is the primary concern.[1][2]

Engineering controls such as process enclosures and local exhaust ventilation should be the

first line of defense to keep airborne levels below recommended exposure limits.[1] In

instances where dust is generated, appropriate personal protective equipment must be worn.

Key Personal Protective Equipment Recommendations:

Respiratory Protection: A NIOSH-approved particulate respirator is essential.[1][2][3] For

nuisance exposures, a P95 or P1 type respirator may be sufficient.[3] For higher-level
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protection, an OV/AG/P99 or ABEK-P2 type respirator is recommended.[3] A NIOSH-certified

dust and mist respirator with an orange cartridge is also an option.[4]

Eye Protection: Safety glasses are a minimum requirement.[1][4] In environments with

excessive dust, face shields and safety goggles that are tested and approved under

government standards such as NIOSH (US) or EN 166 (EU) should be used.[3] Contact

lenses should not be worn when handling pyrophyllite.[4]

Hand Protection: Neoprene or nitrile rubber gloves are recommended to prevent skin

contact.[4]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[4] A

complete suit protecting against chemicals may be necessary depending on the

concentration and amount of the substance being handled.[3]

Occupational Exposure Limits
Monitoring airborne concentrations of pyrophyllite dust is crucial. The following table

summarizes the occupational exposure limits from various regulatory bodies.

Regulatory Body Component Exposure Limit

ACGIH Pyrophyllite
3mg/m³ (respirable), 10mg/m³

(inhalable)

ACGIH Mica TWA: 3 mg/m³ (8 hours)

ACGIH Crystalline Silica (Quartz)
TWA: 0.025 mg/m³ (respirable

fraction)

OSHA Pyrophyllite

TWA: 15 mg/m³ (total dust), 5

mg/m³ (respirable dust) as

PNOR*

OSHA Crystalline Silica (Quartz)

TWA respirable fraction

formula: 10 mg/m³ / (% SiO2 +

2)

NIOSH Cotton Dust (raw)
<0.200 mg/m³ (as lint-free

cotton dust)
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*PNOR: Particles Not Otherwise Regulated

Safe Handling and Disposal Plan
A systematic approach to handling and disposing of pyrophyllite is essential to maintain a safe

working environment.

Operational Protocol:

Preparation: Before handling pyrophyllite, ensure that the work area is well-ventilated,

preferably with a local exhaust system.[4][5] Confirm that emergency eye wash fountains

and safety showers are readily accessible.[4] All personnel must be trained on the hazards of

pyrophyllite and the proper use of PPE.

Handling:

Avoid all unnecessary exposure.[4]

Do not breathe dust.[4]

Avoid contact with skin and eyes.[4]

Handle in ways that minimize dust generation.[1] The use of compressed air for cleaning is

not recommended.[2]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and when leaving work.[4]

Spill Management:

In case of a spill, evacuate unnecessary personnel.[4]

Equip the cleanup crew with proper protection.[4]

Sweep or shovel spills into an appropriate container for disposal.[4] Avoid creating dust

during cleanup.

Finish cleaning by spreading water on the contaminated surface.[1]
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Disposal Plan:

Dispose of pyrophyllite waste in a safe manner in accordance with local, state, and national

regulations.[4][5]

Landfilling is a common method of disposal.[4]

Do not dispose of waste into the sewer system.[4]

Contaminated gloves and clothing should be disposed of in accordance with applicable laws

and good laboratory practices.[3]

First Aid Measures
In the event of exposure, follow these first aid procedures:

Inhalation: Remove the individual to fresh air and keep them at rest in a comfortable

breathing position.[4] Seek medical advice if they feel unwell.[4]

Skin Contact: Wash the affected area with plenty of soap and water.[4] Get medical advice if

irritation persists.[4]

Eye Contact: Immediately flush the eyes thoroughly with water for at least 15 minutes.[4]

Remove contact lenses if present and easy to do, and continue rinsing.[4] Seek medical

attention.[4]

Ingestion: Never give anything by mouth to an unconscious person.[4] Get medical advice.[4]

Visualizing the Safe Handling Workflow
To further clarify the procedural steps for safely handling pyrophyllite, the following diagram

illustrates the logical workflow from preparation to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Pyrophyllite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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